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Compound of Interest

Compound Name:
L(-)-alpha-Dimethylamino-epsilon-

capro-lactam

CAS No.: 88764-68-5

Cat. No.: B3295419

Get Quote

Executive Summary
-Dimethylamino-

-caprolactam (DMCLA) is a critical chiral intermediate used primarily as an optical resolving
agent for carboxylic acids (e.g., mandelic acid) and as a precursor in the synthesis of lactam-
based pharmaceuticals. It is the

-dimethyl derivative of

-amino-

-caprolactam (ACL), which is biologically derived from L-Lysine.

The optical activity of DMCLA is distinct and high-magnitude, making it an excellent candidate

for purity analysis via polarimetry.

Key Data Summary

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3295419#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3295419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property L(-)-Isomer D(+)-Isomer

Common Name L-DMCLA D-DMCLA

IUPAC Name
(S)-3-(dimethylamino)azepan-

2-one

(R)-3-(dimethylamino)azepan-

2-one

Specific Optical Rotation
-29.3° (c=2, H

O)

+29.3° (c=2, H

O)

Stereocenter Configuration (S) (R)

Primary Precursor L-Lysine / L-ACL D-ACL (or via resolution)

CAS Registry 58916-64-2 (Generic L) 88764-67-4

Chemical Profile & Stereochemistry
Structural Basis of Rotation
The optical rotation in DMCLA arises from the chiral carbon at the C3 (

) position of the azepan-2-one ring. The bulky dimethylamino group creates significant steric
differentiation between the enantiomers, resulting in a specific rotation magnitude (

) that allows for precise enantiomeric excess (ee) determination.

L(-)-DMCLA: Corresponds to the (S) configuration. It is synthesized directly from L-Lysine via

cyclization to L-ACL followed by reductive methylation.

D(+)-DMCLA: Corresponds to the (R) configuration. It acts as a mirror image, rotating plane-

polarized light in the dextrorotatory (+) direction.

Solvent Dependency
While water is the standard solvent for reporting

values for this compound (due to its high solubility and stability in aqueous media), polar
organic solvents like ethanol or methanol may shift the rotation value slightly due to hydrogen
bonding interactions with the lactam carbonyl.
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Standard Condition:

g/100 mL, Water, 20°C, 589 nm (Sodium D-line).

Experimental Protocols
Protocol A: Polarimetric Measurement
Objective: Determine the specific optical rotation of a synthesized DMCLA sample to verify

enantiomeric purity.

Reagents & Equipment:

Analytical Balance (Precision

mg).

Polarimeter (Sodium D-line, 589 nm).

Solvent: Deionized Water (degassed).

Temperature Control: Water bath or Peltier system at

.

Workflow:

Sample Preparation: Weigh exactly

g of the DMCLA sample.

Dissolution: Transfer to a 100 mL volumetric flask. Dissolve in approximately 80 mL of

deionized water. Sonicate if necessary to ensure complete dissolution. Dilute to the mark.

Blanking: Fill the polarimeter cell (1 dm path length) with pure solvent (water). Zero the

instrument.

Measurement: Rinse the cell with the sample solution. Fill completely, ensuring no bubbles

remain in the light path.
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Reading: Record the observed rotation (

). Take the average of 5 readings.

Calculation:

Where

is path length in dm (usually 1) and

is concentration in g/mL (0.02 g/mL for a 2% solution).

Protocol B: Synthesis & Resolution Pathway
The following workflow describes the generation of L-DMCLA from bio-based L-Lysine and the

subsequent use of D-DMCLA for resolving racemic acids.

1. Synthesis of L-DMCLA (Eschweiler-Clarke Methylation)
Precursor: L-

-amino-

-caprolactam (L-ACL).[1][2]

Reagents: Formaldehyde (HCHO), Formic Acid (HCOOH).

Mechanism: The primary amine of L-ACL is methylated using formaldehyde as the carbon

source and formic acid as the hydride donor. The stereocenter at C3 is preserved, yielding

L(-)-DMCLA.

2. Application: Resolution of DL-Mandelic Acid
Concept: D(+)-DMCLA is used as a resolving agent.[3] It forms diastereomeric salts with DL-

Mandelic Acid.[3]

Selectivity: The pair D-Mandelic Acid / D-DMCLA and L-Mandelic Acid / D-DMCLA have

different solubilities in acetone/water.

Result: Crystallization yields the pure diastereomeric salt, which is then acidified to recover

the optically pure acid.
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Visualizing the Pathways
Diagram 1: Synthesis and Resolution Logic
This diagram illustrates the flow from L-Lysine to L-DMCLA and the parallel application of D-

DMCLA in resolving racemic mixtures.

L-Lysine
(Bio-Source)

L-alpha-amino-
epsilon-caprolactam

Cyclization
(Enzymatic/Thermal) L(-)-DMCLA

[α] = -29.3°

Eschweiler-Clarke
Methylation

(HCHO/HCOOH)

DL-Mandelic Acid
(Racemic Target)

Diastereomeric
Salt Mixture

Mix with D-DMCLA

D(+)-DMCLA
[α] = +29.3°

(Resolving Agent)

L-Mandelic Acid
(Resolved)

Selective
Crystallization

Click to download full resolution via product page

Figure 1: Synthesis of L-DMCLA from L-Lysine and the application of D-DMCLA in optical

resolution.

Technical Considerations for Researchers
Enantiomeric Purity & Stability

Racemization Risk: Like many

-amino carbonyls, DMCLA can undergo racemization under strongly basic conditions or high
temperatures. Synthesis protocols usually maintain a pH < 9 during workup to preserve
optical activity.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation or

moisture absorption, which can alter weight-based rotation measurements.
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When compared to other resolving agents (e.g., phenylethylamine), DMCLA offers:

Higher Molecular Weight: Leads to distinct crystal packing in diastereomeric salts.

Tertiary Amine Functionality: The dimethylamino group provides a strong basic center without

the competing hydrogen bonding of a primary amine, often resulting in sharper solubility

differences between diastereomers.

Troubleshooting Polarimetry
If observed rotation deviates from

:

Check Water Content: DMCLA is hygroscopic. If the sample contains water, the effective

concentration (

) is lower than calculated, reducing the observed rotation. Dry the sample over P

O

before weighing.

Check pH: Ensure the solution is neutral. Protonation of the tertiary amine (in acidic media)

will significantly alter the electronic environment and the specific rotation value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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